Cas no 2375194-03-7 (Thalidomide-NH-C5-NH2 hydrochloride)

• Product Name: Thalidomide-NH-C5-NH2 hydrochloride
• CAS No: 2375194-03-7
• MF: C₁₈H₂₃ClN₄O₄
• MW: 394.852623224258
• CID: 5052817
• PubChem ID: 139211245
• Update Time: 2025-08-03

Thalidomide-NH-C5-NH2 hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thalidomide-NH-C5-NH2 (hydrochloride)
• Pomalidomide - linker 4
• Pomalidomide 4'-alkylC5-amine
• 4-[(5-Aminopentyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione HCl
• 4-[(5-Aminopentyl)amino]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione hydrochloride
• Thalidomide-NH-C5-NH2 hydrochloride
• 4-((5-Aminopentyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione hydrochloride
• Pomalidomide 4'-alkylC5-amine hydrochloride
• AKOS037653458
• DA-78388
• CS-0120909
• Pomalidomide-C5-amine HCl
• AT33418
• 4-[(5-Aminopentyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione hydrochloride
• Thalidomide-NH-C5-NH2(hydrochloride)
• 4-(5-aminopentylamino)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride
• 2093386-39-9
• 2375194-03-7
• 4-[(5-aminopentyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione hydrochloride
• HY-136237

• Inchi： 1S/C18H22N4O4.ClH/c19-9-2-1-3-10-20-12-6-4-5-11-15(12)18(26)22(17(11)25)13-7-8-14(23)21-16(13)24;/h4-6,13,20H,1-3,7-10,19H2,(H,21,23,24);1H
• InChI Key： WJDRWFHGNHTFHU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCCN

Computed Properties

• Exact Mass: 394.1407829g/mol
• Monoisotopic Mass: 394.1407829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Additional information on Thalidomide-NH-C5-NH2 hydrochloride

Recent Advances in Thalidomide-NH-C5-NH2 Hydrochloride (CAS: 2375194-03-7) Research: A Comprehensive Review

Thalidomide-NH-C5-NH2 hydrochloride (CAS: 2375194-03-7) has emerged as a promising derivative in the field of chemical biology and pharmaceutical research. This compound, a modified version of thalidomide, incorporates a C5 linker and an amino group, enhancing its potential for targeted drug delivery and proteolysis-targeting chimera (PROTAC) applications. Recent studies have highlighted its role in modulating protein degradation pathways, particularly in oncology and inflammatory diseases, making it a focal point for innovative therapeutic strategies.

The synthesis and characterization of Thalidomide-NH-C5-NH2 hydrochloride have been meticulously documented in recent literature. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to ensure purity and structural integrity. The compound's ability to bind cereblon (CRBN), a key component of the E3 ubiquitin ligase complex, has been a significant area of investigation, with findings suggesting enhanced selectivity and potency compared to its parent molecule, thalidomide.

In preclinical studies, Thalidomide-NH-C5-NH2 hydrochloride has demonstrated remarkable efficacy in degrading oncogenic proteins, such as IKZF1/3 and GSPT1, through the ubiquitin-proteasome system. A 2023 study published in *Journal of Medicinal Chemistry* reported a 70% reduction in tumor growth in xenograft models when the compound was used in combination with standard chemotherapeutic agents. These results underscore its potential as an adjunct therapy in resistant cancers, particularly multiple myeloma and acute myeloid leukemia (AML).

Beyond oncology, this derivative has shown promise in modulating inflammatory responses. A recent *Nature Chemical Biology* article highlighted its role in degrading TNF-α, a cytokine central to chronic inflammatory conditions like rheumatoid arthritis. The C5 linker and amino group modifications were found to improve solubility and pharmacokinetics, addressing limitations observed in earlier thalidomide analogs.

Despite these advancements, challenges remain in optimizing the dosing regimens and minimizing off-target effects. Ongoing clinical trials (e.g., NCT04888312) are evaluating the safety profile of Thalidomide-NH-C5-NH2 hydrochloride in Phase I/II settings, with preliminary data indicating manageable toxicity levels. Future research directions include exploring its application in neurodegenerative diseases and expanding PROTAC design paradigms.

In conclusion, Thalidomide-NH-C5-NH2 hydrochloride represents a significant leap forward in targeted protein degradation therapeutics. Its unique chemical properties and versatile applications position it as a cornerstone for next-generation drug development, warranting continued investment and research efforts in the chemical biology and pharmaceutical sectors.